Cas no 946282-88-8 (N-1-(benzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-ylbenzenesulfonamide)

• Product Name: N-1-(benzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-ylbenzenesulfonamide
• CAS No: 946282-88-8
• MF: C₂₁H₂₀N₂O₄S₂
• MW: 428.524502754211
• CID: 5514613
• Update Time: 2025-10-13

N-1-(benzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-ylbenzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• N-[1-(benzenesulfonyl)-3,4-dihydro-2H-quinolin-6-yl]benzenesulfonamide
• N-1-(benzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-ylbenzenesulfonamide

• Inchi： 1S/C21H20N2O4S2/c24-28(25,19-9-3-1-4-10-19)22-18-13-14-21-17(16-18)8-7-15-23(21)29(26,27)20-11-5-2-6-12-20/h1-6,9-14,16,22H,7-8,15H2
• InChI Key： FNKQEONVVNDUQP-UHFFFAOYSA-N
• SMILES： C1(S(NC2C=CC3=C(C=2)CCCN3S(C2=CC=CC=C2)(=O)=O)(=O)=O)=CC=CC=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolines

Additional information on N-1-(benzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-ylbenzenesulfonamide

Comprehensive Overview of N-1-(benzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-ylbenzenesulfonamide (CAS No. 946282-88-8)

N-1-(benzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-ylbenzenesulfonamide (CAS No. 946282-88-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This sulfonamide derivative, characterized by its unique benzenesulfonyl and tetrahydroquinolin moieties, exhibits potential applications in drug discovery and development. Its molecular structure, which combines aromatic and heterocyclic components, makes it a promising candidate for targeting specific biological pathways.

In recent years, the demand for sulfonamide-based compounds has surged due to their versatility in medicinal chemistry. Researchers are particularly interested in N-1-(benzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-ylbenzenesulfonamide for its potential role in modulating enzyme activity and receptor interactions. The compound's CAS No. 946282-88-8 is frequently searched in academic databases, reflecting its relevance in cutting-edge studies. Its synthesis and characterization have been documented in several peer-reviewed journals, highlighting its importance in modern organic chemistry.

One of the key trends in the scientific community is the exploration of heterocyclic compounds for therapeutic applications. N-1-(benzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-ylbenzenesulfonamide aligns with this trend, as its tetrahydroquinolin core is a common scaffold in drug design. The compound's benzenesulfonamide group further enhances its bioactivity, making it a subject of interest for researchers investigating anti-inflammatory and antimicrobial agents. These properties are particularly relevant in the context of rising antibiotic resistance and the need for novel treatments.

The compound's physicochemical properties, such as solubility and stability, have also been a focus of recent studies. Understanding these attributes is critical for optimizing its formulation and delivery in potential pharmaceutical applications. Searches for "sulfonamide solubility" and "tetrahydroquinolin derivatives" often lead to discussions about CAS No. 946282-88-8, underscoring its significance in the field. Additionally, the compound's synthetic route has been optimized to improve yield and purity, addressing common challenges in organic synthesis.

Another area of interest is the compound's potential role in targeted therapy. With the growing emphasis on personalized medicine, N-1-(benzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-ylbenzenesulfonamide is being studied for its selectivity toward specific cellular targets. This aligns with the broader trend of developing small-molecule inhibitors for diseases such as cancer and autoimmune disorders. The compound's mechanism of action and binding affinity are active areas of research, with preliminary results showing promise.

In summary, N-1-(benzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-ylbenzenesulfonamide (CAS No. 946282-88-8) represents a fascinating intersection of organic chemistry and biomedical research. Its unique structure, combined with its potential therapeutic applications, makes it a valuable subject for ongoing studies. As the scientific community continues to explore sulfonamide derivatives and heterocyclic compounds, this compound is likely to remain a focal point in the quest for innovative treatments.